Cas no 1361594-21-9 (2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl)

• Product Name: 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl
• CAS No: 1361594-21-9
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4790464
• Update Time: 2025-10-29

2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4O/c1-18-13-8(3-2-4-10(13)15)9-5-7(14)6-11(16)12(9)17/h2-6H,1H3
• InChI Key： SJSQWVHBNYXFRN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C=1OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl

Chemical Profile of 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl (CAS No. 1361594-21-9)

2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl, identified by its CAS number 1361594-21-9, is a chlorinated biphenyl derivative with a unique structural configuration that has garnered significant attention in the field of chemical biology and environmental science. This compound belongs to the class of polychlorinated biphenyls (PCBs), though it exhibits distinct properties due to the presence of a methoxy group and specific chlorination patterns. The molecular structure of this compound consists of two benzene rings connected by a carbon-carbon bond, with four chlorine atoms strategically positioned at the 2, 3, 5, and 3' positions, while the 2' position is occupied by a methoxy functional group.

The synthesis of 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by selective methylation. The precise arrangement of chlorine atoms and the introduction of the methoxy group at the 2' position contribute to its unique reactivity and potential applications in various scientific domains. This compound's stability under a range of environmental conditions makes it a subject of interest for researchers studying persistent organic pollutants (POPs) and their ecological impact.

Recent studies have highlighted the role of chlorinated biphenyls in environmental chemistry, particularly in understanding their degradation pathways and interactions with biological systems. The methoxy group in 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl influences its metabolic fate and toxicological profile compared to other unsubstituted or differently substituted PCBs. Research has demonstrated that this compound can undergo various transformations in aquatic environments, including photodegradation and microbial degradation, which are critical for assessing its long-term environmental persistence.

In the realm of pharmaceutical research, derivatives of chlorinated biphenyls have been explored for their potential pharmacological properties. While 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl itself may not be directly used as a therapeutic agent, its structural analogs have shown promise in modulating certain biological pathways. The chlorine atoms and methoxy group provide sites for further chemical modification, enabling the development of novel compounds with tailored biological activities. For instance, studies have investigated its potential role as an intermediate in synthesizing bioactive molecules that could influence enzyme inhibition or signal transduction processes.

The toxicological profile of 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl is another area of active investigation. Unlike some highly chlorinated PCBs that are known for their severe toxic effects, this compound's specific substitution pattern may result in different toxicity profiles. Research has focused on evaluating its impact on aquatic organisms and potential human health risks associated with exposure. The presence of the methoxy group can alter its bioavailability and interaction with biological targets compared to fully chlorinated biphenyls. This makes it an important subject for toxicologists studying the effects of environmental pollutants on living systems.

From an industrial perspective, 2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl has potential applications in material science and chemical manufacturing. Its stability and resistance to degradation make it suitable for use in certain industrial processes where thermal and chemical stability are required. Additionally, its unique electronic properties could make it useful in the development of organic electronic materials or as a component in specialty polymers.

The regulatory status of this compound is also a consideration for researchers and manufacturers. While it may not be classified as a hazardous substance under current regulations due to its specific structure and usage patterns, ongoing studies continue to assess its environmental impact and potential health risks. Regulatory agencies often require comprehensive toxicological data before approving new chemicals for industrial or pharmaceutical use.

In conclusion,2'-Methoxy-2,3,5,3'-tetrachlorobiphenyl (CAS No. 1361594-21-9) represents a fascinating compound with diverse applications and implications in chemical biology and environmental science. Its unique structural features make it a valuable subject for research into environmental persistence、toxicology、pharmacology，and industrial applications。As scientific understanding evolves，the role of this compound is likely to expand，offering new insights into both natural processes and synthetic possibilities。